Cas no 1261922-30-8 (4-(2-Benzyloxyphenyl)-2-chlorophenol)

• Product Name: 4-(2-Benzyloxyphenyl)-2-chlorophenol
• CAS No: 1261922-30-8
• MF: C₁₉H₁₅ClO₂
• MW: 310.774204492569
• MDL: MFCD18315817
• CID: 2763679
• PubChem ID: 53221550
• Update Time: 2025-06-08

4-(2-Benzyloxyphenyl)-2-chlorophenol Chemical and Physical Properties

Names and Identifiers

• 1261922-30-8
• 4-(2-Benzyloxyphenyl)-2-chlorophenol, 95%
• 2'-(Benzyloxy)-3-chloro[1,1'-biphenyl]-4-ol
• MFCD18315817
• 4-(2-BENZYLOXYPHENYL)-2-CHLOROPHENOL
• DTXSID50686191
• 4-(2-Benzyloxyphenyl)-2-chlorophenol

• MDL： MFCD18315817
• Inchi： 1S/C19H15ClO2/c20-17-12-15(10-11-18(17)21)16-8-4-5-9-19(16)22-13-14-6-2-1-3-7-14/h1-12,21H,13H2
• InChI Key： YRVZBVDYPOOIOF-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1=CC=CC=C1OCC1C=CC=CC=1)O

Computed Properties

• Exact Mass: 310.0760574Da
• Monoisotopic Mass: 310.0760574Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 29.5Ų

Additional information on 4-(2-Benzyloxyphenyl)-2-chlorophenol

Comprehensive Overview of 4-(2-Benzyloxyphenyl)-2-chlorophenol (CAS No. 1261922-30-8): Properties, Applications, and Research Insights

4-(2-Benzyloxyphenyl)-2-chlorophenol (CAS No. 1261922-30-8) is a specialized organic compound gaining attention in pharmaceutical and material science research due to its unique structural features. This chlorinated phenol derivative combines a benzyloxy group with a chlorophenol moiety, creating a versatile scaffold for synthetic applications. Researchers are particularly interested in its potential as an intermediate for bioactive molecule synthesis, with recent studies exploring its role in developing antimicrobial agents and polymer stabilizers.

The compound's molecular structure (C₁₉H₁₅ClO₂) features a 2-benzyloxyphenyl group linked to a 2-chlorophenol unit, offering two distinct reactive sites for chemical modifications. This dual functionality makes CAS 1261922-30-8 valuable for structure-activity relationship (SAR) studies, especially in drug discovery programs targeting enzyme inhibition. Recent patent literature reveals growing interest in similar chlorinated aromatic compounds for their potential in cancer research and neuroprotective applications.

From a synthetic chemistry perspective, 4-(2-Benzyloxyphenyl)-2-chlorophenol demonstrates interesting photophysical properties that have sparked investigations into its use as a fluorescence probe or photoinitiator. The benzyl-protected phenol group provides stability during reactions while allowing selective deprotection when needed. These characteristics align with current trends in green chemistry, where researchers seek multifunctional intermediates that minimize synthetic steps.

Analytical characterization of CAS 1261922-30-8 typically involves HPLC purification and confirmation via NMR spectroscopy (particularly ¹H and ¹³C NMR) and mass spectrometry. The compound's chromatographic behavior has been documented in several studies examining phenyl ether derivatives, with retention factors varying based on mobile phase composition. These analytical protocols are crucial for quality control in fine chemical production.

Emerging applications for 4-(2-Benzyloxyphenyl)-2-chlorophenol include its use as a building block for liquid crystal materials and organic electronic components. The compound's aromatic stacking capability and modifiable halogen group make it suitable for designing conjugated systems in optoelectronic devices. This aligns with industry demand for specialty chemicals supporting renewable energy technologies.

Safety evaluations of 1261922-30-8 indicate standard handling precautions for organic laboratory chemicals, including proper ventilation and personal protective equipment. While not classified as hazardous under current regulations, its chlorophenol component warrants careful waste management following green chemistry principles. These considerations reflect growing consumer interest in sustainable chemical processes and eco-friendly research practices.

The commercial availability of 4-(2-Benzyloxyphenyl)-2-chlorophenol through specialty chemical suppliers has increased in recent years, with purity grades ranging from 95% to 99% for different research applications. Pricing trends show moderate stability, though fluctuations may occur due to demand from pharmaceutical R&D sectors. Current market analysis suggests growing procurement of such functionalized phenols for high-throughput screening libraries.

Future research directions for CAS 1261922-30-8 may explore its potential in metal-organic frameworks (MOFs) or as a ligand in catalytic systems. The compound's chelating potential through its phenolic oxygen and aromatic system could yield novel coordination complexes. Such developments would align with academic and industrial focus on advanced functional materials and catalytic innovation.